Cas no 82302-27-0 (8-chloro-3,4-dihydronaphthalen-2(1H)-one)

8-chloro-3,4-dihydronaphthalen-2(1H)-one structure
82302-27-0 structure
Product Name:8-chloro-3,4-dihydronaphthalen-2(1H)-one
CAS No:82302-27-0
MF:C10H9ClO
MW:180.630861997604
MDL:MFCD04038576
CID:720393
PubChem ID:4623269
Update Time:2024-10-27

8-chloro-3,4-dihydronaphthalen-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 8-Chloro-2-Tetralone
    • 2(1H)-Naphthalenone,8-chloro-3,4-dihydro-
    • 8-chloro-3,4-dihydro-1H-naphthalen-2-one
    • 8-chloro-1,2,3,4-tetrahydronaphthalene-2-one
    • 8-chloro-1,2,3,4-tetrahydronaphthalenone
    • 8-chloro-3,4-dihydro-2(1H)-naphthalenone
    • 8-CHLORO-3,4-DIHYDRONAPHTHALEN-2(1H)-ONE
    • 8-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-2-ONE
    • 2(1H)-Naphthalenone, 8-chloro-3,4-dihydro-
    • PubChem17943
    • AMOT0842
    • ZBLPUKDWONQIMX-UHFFFAOYSA-N
    • 3402AH
    • AB17123
    • 8-Chloro-3,4-dihydro-2(1H)-naphthalenone (ACI)
    • MFCD04038576
    • 82302-27-0
    • Z1198163928
    • 8-Chloro-3,4-dihydro-2(1H)-naphthalenone, AldrichCPR
    • CS-M0859
    • Y10481
    • AKOS006294390
    • AS-64758
    • SY116164
    • SCHEMBL5836173
    • AC-23061
    • EN300-96092
    • DTXSID50404993
    • 8-chloro-3,4-dihydronaphthalen-2(1H)-one
    • MDL： MFCD04038576
    • Inchi： 1S/C10H9ClO/c11-10-3-1-2-7-4-5-8(12)6-9(7)10/h1-3H,4-6H2
    • InChI Key： ZBLPUKDWONQIMX-UHFFFAOYSA-N
    • SMILES： O=C1CCC2C(=C(C=CC=2)Cl)C1

Computed Properties

  • Exact Mass: 180.03400
  • Monoisotopic Mass: 180.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.248
  • Boiling Point: 313.7°C at 760 mmHg
  • Flash Point: 148.7°C
  • Refractive Index: 1.578
  • PSA: 17.07000
  • LogP: 2.39780

8-chloro-3,4-dihydronaphthalen-2(1H)-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

8-chloro-3,4-dihydronaphthalen-2(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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Fluorochem
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8-Chloro-3,4-dihydronaphthalen-2(1H)-one
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Fluorochem
217139-1g
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Fluorochem
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8-chloro-3,4-dihydronaphthalen-2(1H)-one Production Method

Production Method 1

51512-09-5 51512-09-5
82302-27-0 82302-27-0
Reaction Conditions
1.1 Reagents: Aluminum chloride
Reference
Preparation and formulation of 2-cyclic amino-1,2,3,4-tetrahydronaphthalene derivatives as selective inhibitors of serotonin reuptake
, European Patent Organization, , ,

Production Method 2

51512-09-5 51512-09-5
82302-27-0 82302-27-0
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane
Reference
Design, synthesis, and in vivo characterization of a novel series of tetralin amino imidazoles as γ-secretase inhibitors: Discovery of PF-3084014
Brodney, Michael A.; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(9), 2637-2640

Production Method 3

2444-36-2 2444-36-2
82302-27-0 82302-27-0
Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Thionyl chloride Solvents: Dichloromethane
Reference
(S)- and (R)-8-(di-n-propylamino)-6,7,8,9-tetrahydro-3H-benz[e]indole-1-carbaldehyde: a new class of orally active 5-HT1A-receptor agonists
Stjernloef, Peter; et al, Journal of Medicinal Chemistry, 1993, 36(15), 2059-65

Production Method 4

2444-36-2 2444-36-2
82302-27-0 82302-27-0
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: 1,2-Dichloroethane ;  4 h, rt → reflux
1.2 Reagents: Aluminum chloride Solvents: Dichloromethane ;  20 min, -10 - 0 °C
1.3 -10 °C → 5 °C; 5 °C → -5 °C; 1 h, -5 °C
1.4 Solvents: Water ;  0 °C
Reference
The synthesis of novel cis-α-substituted-β-aminotetralins
Youngman, Mark A.; et al, Synthetic Communications, 2003, 33(13), 2215-2227

Production Method 5

1190847-97-2 1190847-97-2
82302-27-0 82302-27-0
17556-18-2 17556-18-2
Reaction Conditions
1.1 Reagents: Titanium tetrachloride Solvents: Dichloromethane ;  0 °C; 5 h, 0 °C → rt
Reference
A concise method for the synthesis of 2-tetralone by titanium tetrachloride-promoted cyclization of 4-aryl-2-hydroxybutanal diethyl acetal
Hon, Yung-Son; et al, Tetrahedron Letters, 2009, 50(41), 5713-5715

Production Method 6

13269-77-7 13269-77-7
620-20-2 620-20-2
82302-27-0 82302-27-0
17556-18-2 17556-18-2
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ;  0.5 h, -50 °C
1.2 Catalysts: Copper bromide (CuBr) Solvents: Tetrahydrofuran ;  -50 °C; 3.0 h, -50 °C → rt
2.1 Reagents: Titanium tetrachloride Solvents: Dichloromethane ;  0 °C; 5 h, 0 °C → rt
Reference
A concise method for the synthesis of 2-tetralone by titanium tetrachloride-promoted cyclization of 4-aryl-2-hydroxybutanal diethyl acetal
Hon, Yung-Son; et al, Tetrahedron Letters, 2009, 50(41), 5713-5715

Production Method 7

82302-27-0 82302-27-0
17556-18-2 17556-18-2
Reaction Conditions
1.1 Reagents: Benzonitrile ,  Potassium bicarbonate ,  Hydrogen peroxide Solvents: Methanol ,  Water ;  16 h, rt; 4 h, 50 °C
2.1 Reagents: Magnesium Solvents: Tetrahydrofuran ;  0.5 h, -50 °C
2.2 Catalysts: Copper bromide (CuBr) Solvents: Tetrahydrofuran ;  -50 °C; 3.0 h, -50 °C → rt
3.1 Reagents: Titanium tetrachloride Solvents: Dichloromethane ;  0 °C; 5 h, 0 °C → rt
Reference
A concise method for the synthesis of 2-tetralone by titanium tetrachloride-promoted cyclization of 4-aryl-2-hydroxybutanal diethyl acetal
Hon, Yung-Son; et al, Tetrahedron Letters, 2009, 50(41), 5713-5715

8-chloro-3,4-dihydronaphthalen-2(1H)-one Raw materials

8-chloro-3,4-dihydronaphthalen-2(1H)-one Preparation Products

8-chloro-3,4-dihydronaphthalen-2(1H)-one Related Literature

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